Cas no 144991-53-7 (Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-)

Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-, is a substituted aniline derivative characterized by its trifluoromethyl and dimethyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its electron-withdrawing and steric effects, which can influence reactivity and selectivity in chemical transformations. The trifluoromethyl group enhances stability and lipophilicity, making it valuable in the development of agrochemicals and bioactive molecules. Its structural features also allow for further functionalization, enabling its use as a versatile intermediate. The compound’s purity and well-defined properties ensure consistent performance in specialized applications, particularly where precise molecular modifications are required.

Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)- structure

144991-53-7 structure

Product Name:Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-

CAS No:144991-53-7

MF:C₉H₁₀F₃N

MW:189.177612781525

MDL:MFCD27920433

CID:3754564

PubChem ID:20061970

Update Time:2025-10-19

Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)-
- 2,6-dimethyl-4-(trifluoromethyl)aniline
- SCHEMBL532346
- EN300-66905
- [2,6-dimethyl-4-(trifluoromethyl)phenyl]amine
- G14891
- MFCD27920433
- 144991-53-7
- DB-192114
- 2,6-Dimethyl-4-(trifluoromethyl)benzenamine
- 821-718-8
- UFA99153
- MDL： MFCD27920433
- Inchi： 1S/C9H10F3N/c1-5-3-7(9(10,11)12)4-6(2)8(5)13/h3-4H,13H2,1-2H3
- InChI Key： AKHBCRYOUZZLGV-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)C(=C(C)C=1)N)(F)F

Computed Properties

Exact Mass: 189.07653381g/mol
Monoisotopic Mass: 189.07653381g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26Å²

Benzenamine, 2,6-dimethyl-4-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB280041-1 g	2,6-Dimethyl-4-(trifluoromethyl)aniline, 90%; .	144991-53-7	90%	1g	€490.00	2023-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1546528-1g	2,6-Dimethyl-4-(trifluoromethyl)aniline	144991-53-7	98%	1g	￥7360	2023-02-25
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00859853-1g	2,6-Dimethyl-4-(trifluoromethyl)aniline	144991-53-7	95%	1g	￥6626.0	2023-02-23
Chemenu	CM417878-100mg	2,6-dimethyl-4-(trifluoromethyl)aniline	144991-53-7	95%+	100mg	$362	2023-02-23
Chemenu	CM417878-250mg	2,6-dimethyl-4-(trifluoromethyl)aniline	144991-53-7	95%+	250mg	$504	2023-02-23
Chemenu	CM417878-500mg	2,6-dimethyl-4-(trifluoromethyl)aniline	144991-53-7	95%+	500mg	$778	2023-02-23
Chemenu	CM417878-1g	2,6-dimethyl-4-(trifluoromethyl)aniline	144991-53-7	95%+	1g	$989	2023-02-23
Enamine	EN300-66905-0.05g	2,6-dimethyl-4-(trifluoromethyl)aniline	144991-53-7	95%	0.05g	$212.0	2023-02-13
Enamine	EN300-66905-0.1g	2,6-dimethyl-4-(trifluoromethyl)aniline	144991-53-7	95%	0.1g	$317.0	2023-02-13
Enamine	EN300-66905-0.25g	2,6-dimethyl-4-(trifluoromethyl)aniline	144991-53-7	95%	0.25g	$452.0	2023-02-13